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Compound of Interest

3-[(3-Amino-3-
Compound Name:
oxopropyl)dithio]propanamide

Cat. No.: B085702

Essential Safety and Handling Guide for 3-[(3-
Amino-3-oxopropyl)dithio]propanamide

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling 3-[(3-Amino-3-
oxopropyl)dithio]propanamide (CAS No. 1002-19-3). The following procedures are critical for
ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

Due to the presence of dithiol and amide functional groups, a stringent PPE protocol is
mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2][3]
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PPE Category

Item

Specifications

Engineering Controls

Chemical Fume Hood

All handling of 3-[(3-Amino-3-
oxopropyl)dithio]propanamide
must be conducted in a
certified chemical fume hood to
control potential vapors and
odors.[4]

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are
recommended. Always inspect
gloves for integrity before use
and wash hands thoroughly
after handling.[1][5][6]

Eye and Face Protection

Safety Goggles

Weatr tightly fitting safety
goggles with side-shields to
protect against splashes.[1][5]
[7] A face shield may be
necessary for larger quantities
or when there is a significant
splash risk.[8][9]

Skin and Body Protection

Laboratory Coat

A full-length, long-sleeved lab
coat should be worn to protect

against skin exposure.[1][7]

Respiratory Protection

Respirator

If working outside of a fume
hood or if dust or aerosols are
generated, use a NIOSH-

approved respirator.[1]

Handling and Storage Protocols

Proper handling and storage are crucial for maintaining chemical integrity and ensuring a safe

laboratory environment.

Step-by-Step Handling Procedure:
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» Preparation: Before handling, ensure that an eyewash station and safety shower are
accessible.[1] Prepare all necessary equipment and reagents within the chemical fume hood.

» Weighing and Transfer: Handle the solid chemical carefully to avoid generating dust.[10] Use
non-sparking tools for transfers.[10]

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water. Decontaminate all work surfaces.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[10]

o Keep away from incompatible materials such as oxidizing agents, acids, and acid
anhydrides.[8]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Incident

First Aid and Spill Response

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally.[1] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing.[1] Seek

medical attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE and
absorb the spill with an inert material (e.g.,
vermiculite, sand). Collect the absorbed material
into a sealed container for proper disposal.[11]
Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan

All waste containing 3-[(3-Amino-3-oxopropyl)dithio]propanamide must be treated as

hazardous waste.

e Solid Waste: Collect solid waste, including contaminated gloves, weigh boats, and paper

towels, in a designated and clearly labeled hazardous waste container.[7]

e Liquid Waste: Collect all liquid waste in a sealed, properly labeled hazardous waste

container. Do not pour chemical waste down the sink.[7]

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[11]
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Caption: Workflow for the safe handling of 3-[(3-Amino-3-oxopropyl)dithio]propanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 3-[(3-
Amino-3-oxopropyl)dithio]propanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085702#personal-protective-equipment-for-handling-
3-3-amino-3-oxopropyl-dithio-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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